N-((4-cyclohexyl-5-(ethylthio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide

• IUPAC Name: N-[(4-cyclohexyl-5-ethylsulfanyl-1,2,4-triazol-3-yl)methyl]-4-methoxybenzamide
• InChI: InChI=1S/C19H26N4O2S/c1-3-26-19-22-21-17(23(19)15-7-5-4-6-8-15)13-20-18(24)14-9-11-16(25-2)12-10-14/h9-12,15H,3-8,13H2,1-2H3,(H,20,24)
• InChI Key: PBVYWLBEWLOJIA-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NN=C(N1C2CCCCC2)CNC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C19H26N4O2S
• Molecular Weight: 374.5 g/mol

Description

N-((4-cyclohexyl-5-(ethylthio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide, also known as CTM, is a novel compound that has gained significant attention in scientific research due to its potential applications in various fields. CTM is a chemical compound that belongs to the class of triazole derivatives and has been synthesized using a specific method.

Scientific Research Applications

Synthesis and Antimicrobial Screening

Research has demonstrated the synthesis and antimicrobial screening of compounds related to "N-((4-cyclohexyl-5-(ethylthio)-4H-1,2,4-triazol-3-yl)methyl)-4-methoxybenzamide", highlighting their potential in therapeutic intervention against bacterial and fungal infections. Compounds incorporating the thiazole ring have been elucidated and screened for in vitro antibacterial activity against various strains of bacteria and fungi, showing valuable therapeutic potentials (Desai, Rajpara, & Joshi, 2013).

Chemical Reactions and Mechanisms

Studies have also focused on the regioselective synthesis of related compounds through reactions of amidrazones with activated nitriles, employing NMR investigation and X-ray structural analysis to elucidate the structure of the obtained products. Such research contributes to the understanding of chemical reaction mechanisms and structural analysis in organic chemistry (Aly et al., 2017).

Anticancer Evaluation

The synthesis and anticancer evaluation of new derivatives have been explored, with some compounds being screened for their anticancer activity against a panel of cell lines derived from various cancer types. These studies provide insights into the potential use of these compounds in cancer treatment (Bekircan et al., 2008).

Bioactivity of Compounds

The identification and bioactivity of compounds from various sources, such as mangrove endophytic fungi, have been investigated, revealing new cyclohexenone and cyclopentenone derivatives with potent scavenging activities and antifungal activity against different strains. This research contributes to the discovery of new bioactive compounds with potential environmental and therapeutic applications (Wang et al., 2015).

Enzyme Inhibition Studies

Further studies have synthesized novel heterocyclic compounds derived from related structures, investigating their lipase and α-glucosidase inhibition activities. These compounds offer insights into developing new therapeutic agents for diseases associated with enzyme dysregulation (Bekircan, Ülker, & Menteşe, 2015).